molecular formula C12H9Cl2NO2 B8645153 3-(3,4-dichlorophenyl)-1-ethyl-1H-pyrrole-2,5-dione CAS No. 89932-01-4

3-(3,4-dichlorophenyl)-1-ethyl-1H-pyrrole-2,5-dione

Cat. No.: B8645153
CAS No.: 89932-01-4
M. Wt: 270.11 g/mol
InChI Key: IDCDBVJBYURKSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,4-dichlorophenyl)-1-ethyl-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C12H9Cl2NO2 and its molecular weight is 270.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

89932-01-4

Molecular Formula

C12H9Cl2NO2

Molecular Weight

270.11 g/mol

IUPAC Name

3-(3,4-dichlorophenyl)-1-ethylpyrrole-2,5-dione

InChI

InChI=1S/C12H9Cl2NO2/c1-2-15-11(16)6-8(12(15)17)7-3-4-9(13)10(14)5-7/h3-6H,2H2,1H3

InChI Key

IDCDBVJBYURKSF-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=O)C=C(C1=O)C2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 260 g portion of 3,4-dichloroaniline was dissolved in a mixture of 400 ml of concentrated hydrochloric acid and 1.5 liters of water, cooled to 15° C. in an ice-salt bath. A solution of 111 g of sodium nitrite in 250 ml of water was added dropwise, with stirring, over a 90 minute period. Then 40 g of cupric chloride dihydrate was added followed by 200 g of N-ethylmaleimide in one liter of warm acetone. The reaction mixture was cooled to 10° C. and sodium bicarbonate was added in portions over 2 hours to adjust the pH to 3.5. The mixture was allowed to stand for 48 hours. The precipitate formed was collected, air dried, and taken up in 2.5 liters of isopropanol, then 185 ml of 2,6-lutidine was added and the mixture was heated to boiling, then poured into water and allowed to stand. The solid was collected and dried. Recrystallization from acetone gave 187.1 g of 3-(3,4-dichlorophenyl)-1-ethyl-1H-pyrrole-2,5-dione as a yellow solid, mp 138°-141° C.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
400 mL
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Reaction Step One
Name
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
111 g
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reactant
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Two
[Compound]
Name
cupric chloride dihydrate
Quantity
40 g
Type
reactant
Reaction Step Three
Quantity
200 g
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reactant
Reaction Step Four
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0 (± 1) mol
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reactant
Reaction Step Five
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1 L
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